Cas no 712344-98-4 (N-(2,5-dichlorophenyl)-2-4-(dimethylsulfamoyl)piperazin-1-ylacetamide)
N-(2,5-dichlorophenyl)-2-4-(dimethylsulfamoyl)piperazin-1-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2,5-dichlorophenyl)-2-4-(dimethylsulfamoyl)piperazin-1-ylacetamide
- 1-Piperazineacetamide, N-(2,5-dichlorophenyl)-4-[(dimethylamino)sulfonyl]-
- CBKinase1_008383
- N-(2,5-dichlorophenyl)-2-{4-[(dimethylamino)sulfonyl]-1-piperazinyl}acetamide
- MLS000064459
- BRD-K45886658-001-01-7
- Z274555512
- AKOS000604355
- 712344-98-4
- BRD-K45886658-001-08-2
- SMR000078201
- VU0189397-5
- N-(2,5-dichlorophenyl)-2-(4-(N,N-dimethylsulfamoyl)piperazin-1-yl)acetamide
- MLS002547078
- CHEMBL1386033
- CBKinase1_020783
- HMS2483P11
- N-(2,5-dichlorophenyl)-2-[4-(dimethylsulfamoyl)piperazin-1-yl]acetamide
- F1757-0469
-
- Inchi: 1S/C14H20Cl2N4O3S/c1-18(2)24(22,23)20-7-5-19(6-8-20)10-14(21)17-13-9-11(15)3-4-12(13)16/h3-4,9H,5-8,10H2,1-2H3,(H,17,21)
- InChI Key: DXEFROABUWBLJD-UHFFFAOYSA-N
- SMILES: N1(CC(NC2=CC(Cl)=CC=C2Cl)=O)CCN(S(N(C)C)(=O)=O)CC1
Computed Properties
- Exact Mass: 394.0633171g/mol
- Monoisotopic Mass: 394.0633171g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 533
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 81.3Ų
Experimental Properties
- Density: 1.47±0.1 g/cm3(Predicted)
- Boiling Point: 567.6±50.0 °C(Predicted)
- pka: 13.01±0.70(Predicted)
N-(2,5-dichlorophenyl)-2-4-(dimethylsulfamoyl)piperazin-1-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1757-0469-2μmol |
N-(2,5-dichlorophenyl)-2-[4-(dimethylsulfamoyl)piperazin-1-yl]acetamide |
712344-98-4 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F1757-0469-5μmol |
N-(2,5-dichlorophenyl)-2-[4-(dimethylsulfamoyl)piperazin-1-yl]acetamide |
712344-98-4 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1757-0469-1mg |
N-(2,5-dichlorophenyl)-2-[4-(dimethylsulfamoyl)piperazin-1-yl]acetamide |
712344-98-4 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F1757-0469-2mg |
N-(2,5-dichlorophenyl)-2-[4-(dimethylsulfamoyl)piperazin-1-yl]acetamide |
712344-98-4 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F1757-0469-3mg |
N-(2,5-dichlorophenyl)-2-[4-(dimethylsulfamoyl)piperazin-1-yl]acetamide |
712344-98-4 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1757-0469-4mg |
N-(2,5-dichlorophenyl)-2-[4-(dimethylsulfamoyl)piperazin-1-yl]acetamide |
712344-98-4 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F1757-0469-5mg |
N-(2,5-dichlorophenyl)-2-[4-(dimethylsulfamoyl)piperazin-1-yl]acetamide |
712344-98-4 | 90%+ | 5mg |
$69.0 | 2023-07-28 |
N-(2,5-dichlorophenyl)-2-4-(dimethylsulfamoyl)piperazin-1-ylacetamide Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on N-(2,5-dichlorophenyl)-2-4-(dimethylsulfamoyl)piperazin-1-ylacetamide
N-(2,5-Dichlorophenyl)-2-4-(Dimethylsulfamoyl)piperazin-1-ylacetamide: A Comprehensive Overview
N-(2,5-Dichlorophenyl)-2-4-(dimethylsulfamoyl)piperazin-1-ylacetamide, identified by the CAS number 712344-98-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a dichlorophenyl group, a piperazine ring, and a dimethylsulfamoyl substituent. The combination of these structural elements contributes to its distinctive chemical properties and functional versatility.
The molecular formula of this compound is C16H18Cl2N4O2S, with a molecular weight of 407.35 g/mol. Its structure is notable for the presence of a piperazine ring, which is a six-membered ring containing two nitrogen atoms. The piperazine moiety is further substituted with a dimethylsulfamoyl group at the 4-position and an acetamide group attached to the 1-position. The dichlorophenyl group adds electron-withdrawing effects to the molecule, potentially influencing its reactivity and pharmacokinetic properties.
Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. For instance, research published in the Journal of Medicinal Chemistry has explored its role as a potential lead compound for the development of novel therapeutic agents. The dimethylsulfamoyl group is known to enhance solubility and stability, making it an attractive feature for drug design. Additionally, the dichlorophenyl group may contribute to improved pharmacokinetic profiles, such as enhanced absorption and bioavailability.
The synthesis of N-(2,5-dichlorophenyl)-2-4-(dimethylsulfamoyl)piperazin-1-ylacetamide involves a multi-step process that typically begins with the preparation of the dichlorophenyl acetamide intermediate. This intermediate is then subjected to nucleophilic substitution reactions with appropriately substituted piperazine derivatives. The reaction conditions are optimized to ensure high yields and purity of the final product. Recent advancements in catalytic methods have further streamlined this synthesis process, making it more efficient and scalable for industrial applications.
In terms of applications, this compound has shown promise in various fields. For example, it has been investigated for its potential as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways. Preclinical studies have demonstrated moderate inhibitory activity against cyclooxygenase (COX) enzymes, which are central targets in inflammation-related diseases such as arthritis and cardiovascular disorders.
Beyond its pharmacological applications, this compound also exhibits interesting physical and chemical properties that make it suitable for use in advanced materials science. Its structural rigidity and ability to form hydrogen bonds make it a candidate for applications in crystal engineering and supramolecular chemistry.
In conclusion, N-(2,5-dichlorophenyl)-2-4-(dimethylsulfamoyl)piperazin-1-ylacetamide (CAS No: 712344-98-4) represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups provide a foundation for further exploration into its potential uses in drug development, materials science, and beyond.
712344-98-4 (N-(2,5-dichlorophenyl)-2-4-(dimethylsulfamoyl)piperazin-1-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)